Cas no 82628-87-3 (4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin)

• Product Name: 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
• CAS No: 82628-87-3
• MF: C₂₉H₃₁NO₁₅
• MW: 633.554149866104
• CID: 1059180
• PubChem ID: 71752390
• Update Time: 2025-06-12

4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin Chemical and Physical Properties

Names and Identifiers

• 4’-O-(β-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[3,5-dihydroxy-4-[3-(4-nitrophenyl)propanoyl]phenoxy]oxan-2-yl]methyl acetate
• 4’-O-(ß-D-2”,3”,4”,6”-TETRAACETYL-GLUCOPYRANOSYL)-4-NITROPHLORETIN
• 4'-O-(?-D-2”,3”,4”,6”-TETRAACETYL-GLUCOPYRANOSYL)-4-NITROPHLORETIN
• 1-[2,6-Dihydroxy-4-[(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)oxy]phenyl]-3-(4-nitrophenyl)-1-propanone (ACI)
• 3,5-Dihydroxy-4-[3-(4-nitrophenyl)propanoyl]phenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• DTXSID50858432
• 4'-O-(?-D-2',3',4',6'-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
• 4'-O-(b-D-2',3',4',6'-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
• 4'-O-(beta-D-2',3',4',6'-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
• 4'-O-(BETA-D-2'',3'',4'',6''-TETRAACETYL-GLUCOPYRANOSYL)-4-NITROPHLORETIN
• 82628-87-3
• 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin

• Inchi： 1S/C29H31NO15/c1-14(31)40-13-24-26(41-15(2)32)27(42-16(3)33)28(43-17(4)34)29(45-24)44-20-11-22(36)25(23(37)12-20)21(35)10-7-18-5-8-19(9-6-18)30(38)39/h5-6,8-9,11-12,24,26-29,36-37H,7,10,13H2,1-4H3/t24-,26-,27+,28-,29-/m1/s1
• InChI Key： SGHSVHIGFLBYAX-KRZJEZTLSA-N
• SMILES： O([C@H]1[C@H](OC(=O)C)[C@@H](COC(=O)C)O[C@@H](OC2C=C(O)C(C(=O)CCC3C=CC([N+](=O)[O-])=CC=3)=C(O)C=2)[C@@H]1OC(=O)C)C(=O)C

Computed Properties

• Exact Mass: 633.16900
• Monoisotopic Mass: 633.16936928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 15
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 227Ų

Experimental Properties

• Melting Point: 183-185°C
• PSA: 227.01000
• LogP: 2.80660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin

Comprehensive Analysis of 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin (CAS No. 82628-87-3)

The compound 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin (CAS No. 82628-87-3) is a chemically modified derivative of phloretin, a naturally occurring dihydrochalcone found in apples and other fruits. This derivative is characterized by the attachment of a tetraacetylated glucopyranosyl moiety to the 4’-hydroxy group of 4-nitrophloretin, enhancing its solubility and stability for research applications. The tetraacetyl-glucopyranosyl group plays a critical role in modulating the compound's bioavailability and interaction with biological targets, making it a subject of interest in pharmacological and biochemical studies.

In recent years, the scientific community has shown growing interest in glycosylated flavonoids due to their potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties. 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin has emerged as a key candidate for investigating these effects, particularly in the context of metabolic disorders and oxidative stress. Researchers are exploring its mechanism of action, focusing on its ability to inhibit reactive oxygen species (ROS) and modulate signaling pathways such as NF-κB and MAPK. These studies align with current trends in natural product research and drug discovery, where modified flavonoids are gaining traction as novel therapeutic agents.

The synthesis of CAS No. 82628-87-3 involves a multi-step process, including the protection of hydroxyl groups via acetylation and the subsequent glycosylation of 4-nitrophloretin. This method ensures high purity and yield, which are essential for reproducibility in laboratory settings. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to confirm the structure and purity of the compound. These protocols are critical for ensuring the reliability of data generated in studies involving this derivative, particularly in pharmacokinetic and toxicological evaluations.

From an industrial perspective, 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin is primarily utilized in academic and pharmaceutical research. Its applications span from in vitro assays to in vivo models, where it serves as a tool compound to elucidate the role of glycosylation in flavonoid bioactivity. The compound’s unique structure also makes it a valuable intermediate for the development of more complex glycosylated analogs, which could lead to breakthroughs in nutraceutical and cosmeceutical formulations. This aligns with the increasing consumer demand for science-backed, plant-derived ingredients in skincare and dietary supplements.

One of the most frequently asked questions about CAS No. 82628-87-3 revolves around its stability and storage conditions. The compound is typically stored at -20°C in a dry, dark environment to prevent degradation. Another common query concerns its solubility profile, which is improved by the tetraacetyl-glucopyranosyl modification, allowing for better dissolution in organic solvents like DMSO and ethanol. These practical considerations are crucial for researchers aiming to incorporate this compound into their experimental workflows.

In conclusion, 4’-O-(b-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin represents a promising area of study at the intersection of chemistry and biology. Its potential applications in health science and material innovation continue to inspire new research directions. As interest in glycosylated flavonoids grows, this compound is poised to play a pivotal role in advancing our understanding of their therapeutic potential and industrial applicability.